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Compound of Interest

Compound Name: Eaton reagent

Cat. No.: B8254824 Get Quote

An in-depth exploration of the physical, chemical, and reactive properties of Eaton's Reagent,

tailored for researchers, scientists, and professionals in drug development.

Introduction
Eaton's reagent, a solution of phosphorus pentoxide (P₂O₅) in methanesulfonic acid

(CH₃SO₃H), is a powerful and versatile superacid catalyst and dehydrating agent in organic

synthesis.[1][2] Developed by Philip E. Eaton, it serves as a highly effective and less viscous

alternative to polyphosphoric acid (PPA) for a wide range of acid-mediated transformations.[1]

[3] Its advantages include enhanced reactivity, milder reaction conditions, and improved yields

in various reactions, making it a valuable tool in the synthesis of heterocyclic compounds,

pharmaceuticals, and advanced materials.[2][4] This guide provides a detailed overview of its

core properties, experimental protocols for its application, and mechanistic insights into its

reactivity.

Physical and Chemical Properties
Eaton's reagent is typically a colorless to light yellow liquid, highly soluble in polar solvents due

to its acidic nature.[1] Its key physical and chemical properties are summarized in the tables

below.

Table 1: General and Physical Properties of Eaton's
Reagent
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Property Value Source(s)

Appearance Colorless to light yellow liquid [1]

Composition

Solution of phosphorus

pentoxide (P₂O₅) in

methanesulfonic acid

(CH₃SO₃H)

[1][2]

Typical Concentration 7.5 - 10 wt% P₂O₅ [3][5][6]

Density ~1.5 g/mL at 25 °C [7]

Boiling Point 122 °C at 1 mmHg [7]

Refractive Index n20/D 1.435

Solubility
Highly soluble in polar

solvents; hydrolyzes in water
[1][3]

Table 2: Chemical Identifiers and Molecular Data
Identifier Value Source(s)

CAS Number 39394-84-8 [1][8][9]

Molecular Formula CH₄O₈P₂S [1][7][8][10][11]

Molecular Weight 238.05 g/mol [1][8][10]

InChI Key
JHNLZOVBAQWGQU-

UHFFFAOYSA-N
[8][10][11]

Canonical SMILES
CS(=O)

(=O)O.O=P(=O)OP(=O)=O
[1][10][11]

Preparation and Handling
Preparation Protocol
The preparation of Eaton's reagent is a straightforward but exothermic process that requires

careful handling.
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Materials:

Phosphorus pentoxide (P₂O₅)

Methanesulfonic acid (CH₃SO₃H)

Flask equipped with a magnetic stirrer

Ice bath for cooling

Procedure:

Place methanesulfonic acid in the reaction flask.

Slowly and portion-wise, add phosphorus pentoxide to the methanesulfonic acid while

stirring.[8]

Monitor the temperature and use an ice bath to control the exotherm, maintaining the

temperature below 25 °C.[5]

After the addition is complete, continue stirring the solution at ambient temperature for

several hours (e.g., 18 hours) to ensure complete dissolution.[5]

Store the freshly prepared reagent in airtight containers under a nitrogen atmosphere.[5]

A typical laboratory preparation involves adding 12 g of P₂O₅ to 100 mL of methanesulfonic

acid to yield a 7.5 wt% solution.[5] Commercially available Eaton's reagent is often found at a

concentration of 7.7 wt% P₂O₅.[5]

Safety and Handling
Eaton's reagent is a corrosive and hazardous substance that requires careful handling in a

well-ventilated fume hood.[6]

Hazard Summary:

Corrosive: Causes severe skin burns and eye damage.[6][12]

Harmful if swallowed or in contact with skin.[12]
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May cause respiratory irritation.[6][12]

Reacts violently with water.[6][12]

Moisture sensitive.[6][12]

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, eye protection (goggles), and face protection.[9]

Use a dust mask (type N95 or equivalent) if aerosols are generated.[9]

Handling and Storage:

Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

Store locked up.[6]

Keep away from incompatible materials such as strong oxidizing agents, bases, water,

metals, and alcohols.[6][12]

Chemical Reactivity and Mechanistic Pathways
Eaton's reagent functions as a potent Lewis acid and a strong dehydrating agent, facilitating a

variety of organic transformations.[1] Its reactivity stems from the combination of the

superacidic nature of methanesulfonic acid and the dehydrating power of phosphorus

pentoxide.

General Reaction Mechanism
The general mechanism involves the activation of electrophilic centers in the substrate by the

acidic medium, followed by nucleophilic attack. The phosphorus pentoxide component then

facilitates the removal of water, driving the reaction to completion.
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Caption: General mechanism of Eaton's reagent-catalyzed reactions.

Key Applications and Experimental Protocols
Eaton's reagent is employed in a diverse array of organic reactions, including:

Friedel-Crafts acylations and alkylations[1]

Cyclodehydration reactions[2]

Bischler-Napieralski reaction[8]

Beckmann rearrangement[2]

Synthesis of heterocyclic compounds such as xanthones, chalcones, quinolones, and

benzazepinones.[1][8]

This protocol, adapted from a literature procedure, illustrates a typical application of Eaton's

reagent in a cyclization reaction.[5]

Materials:

2-(4-Chlorophenyl)-N-methylacetamide
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Eaton's reagent

Paraformaldehyde

Three-necked round-bottomed flask with a magnetic stir bar, temperature probe, addition

funnel, and reflux condenser with a nitrogen inlet.

Procedure:

Flush the apparatus with nitrogen for at least 15 minutes.

Charge the flask with 50 mL of Eaton's reagent.

Add 10.0 g (54.5 mmol) of 2-(4-chlorophenyl)-N-methylacetamide in portions, allowing the

temperature to rise from 23 °C to 29 °C.

Heat the resulting solution to 80 °C.

In a separate beaker, dissolve 2.45 g (81.7 mmol) of paraformaldehyde in 20 mL of Eaton's

reagent at 50 °C.

Add the paraformaldehyde solution to the reaction mixture via the addition funnel over 30

minutes, maintaining the internal temperature at 80 °C.

Stir the reaction mixture at 80 °C for 18 hours.

Cool the mixture to ambient temperature and quench by slowly adding it to 300 g of ice with

stirring.

Adjust the pH of the resulting suspension to 8 with a 50 wt% aqueous sodium hydroxide

solution while maintaining the temperature below 30 °C with an ice bath.

Stir the suspension for 30 minutes and collect the solid product by filtration.

Wash the solid with water and dry under vacuum to yield the desired product.
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2-(4-Chlorophenyl)-N-methylacetamide + Paraformaldehyde

Heat to 80 °C

Eaton's Reagent

Add paraformaldehyde solution over 30 min at 80 °C

Stir at 80 °C for 18 h

Cool to ambient temperature

Quench with ice

Adjust pH to 8 with NaOH

Filter and wash solid

7-Chloro-2-methyl-1,4-dihydro-2H-isoquinolin-3-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.thermofisher.com/order/catalog/product/369805000
https://www.thermofisher.com/order/catalog/product/369805000
https://www.fishersci.com/store/msds?partNumber=AAL15607&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b8254824#physical-and-chemical-properties-of-eaton-s-reagent
https://www.benchchem.com/product/b8254824#physical-and-chemical-properties-of-eaton-s-reagent
https://www.benchchem.com/product/b8254824#physical-and-chemical-properties-of-eaton-s-reagent
https://www.benchchem.com/product/b8254824#physical-and-chemical-properties-of-eaton-s-reagent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8254824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8254824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

